Cas no 2060053-34-9 (5-bromo-4-chloro-2-methylbenzene-1-sulfonamide)

• Product Name: 5-bromo-4-chloro-2-methylbenzene-1-sulfonamide
• CAS No: 2060053-34-9
• MF: C₇H₇BrClNO₂S
• MW: 284.557978868485
• MDL: MFCD30535652
• CID: 4635704
• PubChem ID: 125462136
• Update Time: 2025-05-19

5-bromo-4-chloro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-bromo-4-chloro-2-methyl-
• 5-Bromo-4-chloro-2-methylbenzene-1-sulfonamide
• 5-bromo-4-chloro-2-methylbenzene-1-sulfonamide

• MDL： MFCD30535652
• Inchi： 1S/C7H7BrClNO2S/c1-4-2-6(9)5(8)3-7(4)13(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： VHHPMSSZMALXFQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Br)=C(Cl)C=C1C

Additional information on 5-bromo-4-chloro-2-methylbenzene-1-sulfonamide

Introduction to 5-bromo-4-chloro-2-methylbenzene-1-sulfonamide (CAS No. 2060053-34-9)

5-bromo-4-chloro-2-methylbenzene-1-sulfonamide (CAS No. 2060053-34-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromo, chloro, and methyl substituents on a benzene ring with a sulfonamide functional group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of multiple heteroatoms and halogens enhances its reactivity, making it a versatile building block for the development of novel molecules.

The structure of 5-bromo-4-chloro-2-methylbenzene-1-sulfonamide is highly functionalized, which allows for diverse chemical modifications. The sulfonamide group (-SO₂NH₂) is particularly noteworthy, as it serves as a critical pharmacophore in many drug candidates. This group imparts both hydrophilicity and lipophilicity, enabling the compound to interact effectively with biological targets. The bromo and chloro substituents further enhance its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 5-bromo-4-chloro-2-methylbenzene-1-sulfonamide has been explored in various research domains, particularly in medicinal chemistry and material science. Its applications span from the synthesis of active pharmaceutical ingredients (APIs) to the development of advanced materials with tailored properties. The compound's ability to serve as a precursor for heterocyclic compounds has been particularly intriguing for researchers aiming to discover new therapeutic agents.

One of the most compelling aspects of 5-bromo-4-chloro-2-methylbenzene-1-sulfonamide is its role in the development of small-molecule inhibitors. The sulfonamide moiety is known to interact with biological targets such as enzymes and receptors, making it an ideal scaffold for drug design. For instance, derivatives of this compound have been investigated for their potential in modulating enzyme activity associated with inflammatory diseases and cancer. The halogenated aromatic ring provides additional binding pockets that can be exploited to enhance binding affinity and selectivity.

Recent studies have highlighted the compound's utility in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop novel sulfonamides with enhanced pharmacological properties. These studies often involve palladium-catalyzed cross-coupling reactions, which allow for the introduction of diverse functional groups while maintaining the integrity of the core scaffold. The resulting derivatives have shown promise in preclinical trials as potential treatments for various disorders.

The synthetic pathways for 5-bromo-4-chloro-2-methylbenzene-1-sulfonamide are well-documented and have been optimized for scalability and efficiency. Traditional methods involve the sulfonylation of pre-functionalized benzene derivatives followed by halogenation at specific positions. Advances in synthetic methodologies have enabled more streamlined approaches, including one-pot reactions that minimize byproduct formation and improve overall yields.

In addition to pharmaceutical applications, 5-bromo-4-chloro-2-methylbenzene-1-sulfonamide has found utility in material science. Its ability to form stable complexes with metals makes it a candidate for use in catalysis and coordination chemistry. Researchers have explored its potential as a ligand in transition metal catalysis, where it can facilitate various transformations such as hydrogenation and oxidation reactions.

The spectroscopic and analytical characteristics of 5-bromo-4-chloro-2-methylbenzene-1-sulfonamide are well-established, providing researchers with reliable tools for characterization and quality control. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H NMR and ¹³C NMR, is commonly used to confirm the structure of this compound. Mass spectrometry (MS) also plays a crucial role in determining molecular weight and identifying fragmentation patterns characteristic of sulfonamides.

As research continues to evolve, the demand for high-quality intermediates like 5-bromo-4-chloro-2-methylbenzene-1-sulfonamide is expected to grow. The compound's versatility and reactivity make it indispensable in both academic laboratories and industrial settings. Future studies may focus on developing greener synthetic routes that minimize environmental impact while maintaining high yields and purity standards.

The pharmacokinetic properties of derivatives derived from this compound are also under investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic efficacy. Computational modeling techniques have been employed to predict ADME profiles before experimental validation, thereby accelerating the drug discovery process.

In conclusion,5-bromo-4-chloro-2-methylbenzene-1-sulfonamide (CAS No. 2060053-34-9) represents a significant advancement in synthetic chemistry with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutics and materials with enhanced functionality.